![molecular formula C19H21N3O2 B3406475 N-benzoyl-4-benzylpiperazine-1-carboxamide CAS No. 325703-22-8](/img/structure/B3406475.png)
N-benzoyl-4-benzylpiperazine-1-carboxamide
Overview
Description
“N-benzoyl-4-benzylpiperazine-1-carboxamide” is a chemical compound . It is also known as 4-benzylpiperazine-1-carboxamide . The compound has a molecular weight of 219.29 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H17N3O/c13-12(16)15-8-6-14(7-9-15)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,13,16) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder . The compound is stored at room temperature .Mechanism of Action
- Specifically, BZP interacts with the serotonin reuptake transporter (SERT), leading to increased serotonin concentrations in the extracellular fluid surrounding cells. This activation of serotonin receptors contributes to its effects .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Advantages and Limitations for Lab Experiments
N-benzoyl-4-benzylpiperazine-1-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be easily scaled up for commercial production. This compound has also been extensively studied for its pharmacological properties and has shown promising results in various preclinical studies. However, there are also some limitations to the use of this compound in lab experiments. The exact mechanism of action of this compound is not fully understood, which may limit its potential use in certain applications.
Future Directions
There are several future directions for the study of N-benzoyl-4-benzylpiperazine-1-carboxamide. One potential direction is the development of this compound analogs with improved pharmacological properties. Another direction is the study of this compound in clinical trials for its potential use in the treatment of various neurological disorders. Further research is also needed to fully understand the mechanism of action of this compound and its potential use in various applications.
In conclusion, this compound (this compound) is a piperazine derivative that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various preclinical studies for its potential therapeutic applications. Further research is needed to fully understand the mechanism of action of this compound and its potential use in various applications.
Scientific Research Applications
N-benzoyl-4-benzylpiperazine-1-carboxamide has been extensively studied for its potential therapeutic applications in various preclinical studies. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain and inflammation.
Safety and Hazards
properties
IUPAC Name |
N-benzoyl-4-benzylpiperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2/c23-18(17-9-5-2-6-10-17)20-19(24)22-13-11-21(12-14-22)15-16-7-3-1-4-8-16/h1-10H,11-15H2,(H,20,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNFVYNOFBMTGQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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